The thermal histories of Himalayan leucogranites provide critical information for unravelling the post-collisional geodynamics of the Himalayas. The Ramba Dome is located at the intersection of the Tethyan Himalayan leucogranite belt with the Yadong–Gulu Rift and hosts several generations of granitic intrusions. Of these intrusions, the 8-Ma two-mica granites and garnet leucogranite dykes are the youngest of Himalayan leucogranites. In this study, we focus on the carbonaceous staurolite schist located ~1.3 km from the intrusion to constrain the thermal history of the aureole that marked the cessation of leucogranite magmatism. The schist contains euhedral garnet and staurolite porphyroblasts in a foliated matrix of muscovite + biotite + chlorite + plagioclase + quartz + graphite. The staurolite shows minor compositional variations from the inclusion-free core to the inclusion-rich rim. By contrast, the garnet features a distinctive bell-shaped Mn profile and increasing Mg# from the garnet core to rims. In a graphite-bearing equilibrium phase diagram for a modified bulk composition with garnet cores removed, the garnet rim composition suggests a peak temperature of ~550°C, consistent with an independent thermometer based on the Raman spectra of carbonaceous materials (RSCM; 548 ± 9°C). The P–T condition lies within the narrow low-variance field bracketed by the staurolite-in and chlorite-out boundaries, indicating minimal overstepping of staurolite nucleation and growth. On the other hand, the garnet core composition indicates 520°C at 2.5 kbar, about 40°C higher than the predicted garnet-in boundary (~480°C). This apparent temperature overstep corresponds to a small chemical affinity (<5 kJ/mol 12 O) for garnet nucleation, comparable to previous estimates. The sharp boundaries of the high-Ca sector zoning in the core indicate limited diffusion modification (~1.5 Ma if at the peak temperature). The short thermal pulse involves advective heat transfer by leucogranite emplacement, followed by rapid cooling toward the end of Himalayan magmatism and rapid exhumation likely facilitated by the Yadong–Gulu Rift.

In the Western Gneiss Region in Norway, mafic eclogites form lenses within granitoid orthogneiss and contain the best record of the pressure and temperature evolution of this ultrahigh-pressure (UHP) terrane. Their exhumation from the UHP conditions has been extensively studied, but their prograde evolution has been rarely quantified although it represents a key constraint for the tectonic history of this area. This study focused on a well-preserved phengite-bearing eclogite sample from the Nordfjord region. The sample was investigated using phase-equilibrium modelling, trace-element analyses of garnet, trace- and major-element thermobarometry and quartz-in-garnet barometry by Raman spectroscopy. Inclusions in garnet core point to crystallization conditions in the amphibolite facies at 510–600°C and 11–16 kbar, whereas chemical zoning in garnet suggests growth during isothermal compression up to the peak pressure of 28 kbar at 600°C, followed by near-isobaric heating to 660–680°C. Near-isothermal decompression to 10–14 kbar is recorded in fine-grained clinopyroxene–amphibole–plagioclase symplectites. The absence of a temperature increase during compression seems incompatible with the classic view of crystallization along a geothermal gradient in a subduction zone and may question the tectonic significance of eclogite facies metamorphism. Two end-member tectonic scenarios are proposed to explain such an isothermal compression: Either (1) the mafic rocks were originally at depth within the lower crust and were consecutively buried along the isothermal portion of the subducting slab or (2) the mafic rocks recorded up to 14 kbar of tectonic overpressure at constant depth and temperature during the collisional stage of the orogeny.

Naxos in the Greek Cyclades preserves a type example of polymetamorphism. The southern and northern parts of the island record different Tertiary P–T histories between Eocene and Miocene times, including a blueschist facies event, one or more amphibolite/greenschist facies overprint(s) and contact metamorphism. Age attributions for these events are inconsistent in the literature. Here, we propose a new approach that combines electron probe microanalyzer (EPMA) characterization of the white mica (WM) with 39Ar-40Ar–Rb-Sr multichronometry. Textural–petrographic–compositional observations reveal that the polygenetic WM consists of five different generations: pre-Eocene relicts, paragonite, high-Si phengite, low-Si phengite and muscovite. EPMA mapping of four WM samples, previously analysed by Rb-Sr, reveals major element compositions heterogeneous down to the μm scale. Each WM consists of chemically distinct generations, documenting submicron-scale retrogression of high-pressure (HP) phengite grains to muscovite. Four WM samples from a N-S traverse across the island were analysed by 39Ar-40Ar stepheating, comparing coarse and fine sieve size fractions to obtain overdetermined K-Ar systematics. Fine sieve fractions are richer in Cl than coarse ones. Linear arrays in Cl/K-age isotope correlation diagrams show two predominant WM generations (one Cl-poor at ca. 38 Ma and one Cl-rich at <20 Ma). A lower-grade sample from southern Naxos was less pervasively recrystallized, provides older ages and preserves at least three WM generations, including a relict WM with a pre-Palaeocene K-Ar age, consistent with the high Ar retentivity of WM in the absence of complete recrystallization. The age of the Cl-poor end-member WM approximates the age of the HP event, 38 Ma. Ar inheritance in Cretaceous mica relicts is heterogeneous at the single-grain scale. Comparing the degassing rates of the WM fractions rules out ‘multidomain’ diffusion. As no sample is monomineralic, the degassing rate of each polygenetic mica is instead controlled by the mass balanced sum of the unrelated rate constants of its constituent minerals. Given the commonness of zoned and composite micas, the approach detailed here is potentially useful for reconstructing polyphase metamorphic histories worldwide.

The Central Qilian terrane (CQT) of the northern Tibetan Plateau played a key role in the tectonic evolution of the Proto-Tethyan Ocean in the Tethysides, but its formation and tectonic attribution have been hotly debated. Here, we report the discovery of eclogites and HP mafic granulites in the Beidahe Complex of the western CQT. These occur as blocks of various sizes within a sequence of metavolcanic–sedimentary rocks, exhibiting typical a ‘block-in-matrix’ and thrust imbrication structure. The eclogite facies metamorphic rocks preserve distinct mineral assemblages and textures corresponding to prograde, peak, and retrograde metamorphism. By combining phase equilibrium modelling with SHRIMP and LA-ICPMS U–Pb dating of metamorphic zircon, sphene, and rutile, the Late Neoproterozoic–Cambrian (c. 553–516 Ma) eclogite facies peak with low thermal gradients of 10–14°C/km, Cambrian (c. 515–506 Ma) post-peak decompression and Ordovician (c. 495–455 Ma) cooling histories for these metabasic rocks have been restored. These constitute hairpin-type clockwise pressure–temperature–time (P–T–t) paths depicting in detail the sequence of deep subduction and subsequent exhumation in Central Qilian during the Late Neoproterozoic to Early Palaeozoic. Our new findings suggest that the CQT represents a Japan-type arc-accretionary system that formed as a result of the North Qilian oceanic plate, one of the major branches of the Proto-Tethys Ocean, being subducted southward. Eclogites in the Beidahe Complex in western CQT offer the earliest (c. 553 Ma) metamorphic record of subduction in the Qilian orogen, indicating that the North Qilian Ocean commenced subducting southward prior to the Late Neoproterozoic.

High-precision dating of the metamorphic sole of ophiolites can provide insight into the tectonic evolution of ophiolites and subduction zone processes. To understand subduction initiation beneath a young, well-preserved and well-characterized ophiolite, we performed coupled zircon laser-ablation inductively coupled mass spectrometry trace element analyses and high-precision isotope dilution-thermal ionization mass spectrometry U–Pb dating on 25 samples from the metamorphic sole of the Samail ophiolite (Oman-United Arab Emirates). Zircon grains from amphibolite- to granulite-facies (0.8–1.3 GPa, ~700–900°C), garnet- and clinopyroxene-bearing amphibolite samples (n = 18) show systematic trends of decreasing heavy rare earth element slope (HREE; Yb/Dy) with decreasing Yb concentration, reflecting progressive depletion of the HREE during prograde garnet growth. For half of the garnet-clinopyroxene amphibolite samples, Ti-in-zircon temperatures increase, and U–Pb dates young with decreasing HREE slope, consistent with coupled zircon and garnet growth during prograde metamorphism. In the remaining samples, there is no apparent variation in Ti-in-zircon temperature with decreasing HREE slope, and the combined U–Pb and geochemical data suggest zircon crystallization along either the prograde to peak or prograde to initial retrograde portions of the metamorphic P–T–t path. The new data bracket the timing of prograde garnet and zircon growth in the highest grade rocks of the metamorphic sole between 96.698 ± 0.094 and 95.161 ± 0.064 Ma, in contrast with previously published geochronology suggesting prograde metamorphism at ~104 Ma. Garnet-free amphibolites and leucocratic pods from lower grade (but still upper amphibolite facies) portions of the sole are uniformly HREE enriched (Yb/Dy > 5) and are ~0.5–1.3 Myr younger than the higher grade rocks from the same localities, constraining the temporal offset between the metamorphism and juxtaposition of the higher and lower grade units. Positive zircon εHf (+6.5 to +14.6) for all but one of the dated amphibolites are consistent with an oceanic basalt protolith for the sole. Our new data indicate that prograde sole metamorphism (96.7–95.2 Ma) immediately predated and overlapped growth of the overlying ophiolite crust (96.1–95.2 Ma). The ~600 ky offset between the onset of sole metamorphism in the northern portion of the ophiolite versus the start of ophiolite magmatism is an order of magnitude shorter than previously proposed (~8 Ma) and is consistent with either spontaneous subduction initiation or an abbreviated period of initial thrusting during induced subduction initiation. Taken together, the sole and ophiolite crust preserve a record of the first ~1.5 Myr of subduction. A gradient in the initiation of high-grade metamorphism from the northwest (96.7 Ma) to southeast (96.0–95.7 Ma) may record propagation of the nascent subduction zone and/or variations in subduction rate along the length of the ophiolite.

Chloritoid and kyanite coexist in metapelites from the high-pressure/low-temperature Massa Unit in the Alpi Apuane metamorphic complex (Northern Apennines, Italy). The composition of chloritoid is extremely variable throughout the Massa Unit. Fe-chloritoid occurs in association with hematite-free, graphite-bearing schists, whereas strongly zoned Fe-Mg chloritoid is found with hematite and kyanite. We investigated the effect of different bulk Fe2O3 contents in controlling chloritoid composition through phase equilibria modelling of four selected samples, representative of the different chloritoid-bearing parageneses found in the Massa Unit. The ferric iron content, measured through wet chemical titration, ranges from 0 (graphite-chloritoid schist) to 73% of the total iron (hematite-chloritoid schist). We show that Mg-rich chloritoid compositions and stability of kyanite at greenschist to blueschist facies conditions can be reproduced in the MnO–Na2O–K2O–FeO–MgO–Al2O3–SiO2–H2O–TiO2–O (MnNKFMASHTO) chemical system only considering the presence of significant amounts of ferric iron as part of the bulk composition. The stabilization of kyanite at lower grade is directly linked to the presence of Fe2O3, which renders the reactive bulk rock composition effectively enriched in Al2O3 with respect to Fe and Mg. We also document that high Fe2O3 contents exacerbate the effect of chloritoid fractionation, producing strongly zoned Fe-Mg-chloritoid grains. Finally, the P–T modelling of the Massa Units performed in this study allows, for the first time, the recognition of a two-stage evolution at peak conditions, with an earlier pressure peak (1.2–1.3 GPa at 350–400°C), and a later thermal peak (0.7–1.1 GPa at 440–480°C), compatible with subduction, underthrusting and exhumation of the Adria continental margin during growth of the Northern Apennine orogenic wedge.

High-pressure (HP) granulites form either in the domain of the subducted plate during continental collision or in supra-subduction systems where the thermally softened upper plate is shortened and thickened. Such a discrepancy in tectonic setting can be evaluated by metamorphic pressure–temperature–time-deformation (P–T–t–D) paths. In the current study, P–T–t–D paths of Early Palaeozoic HP granulite facies rocks, in the form of metabasic lenses enclosed in migmatitic metapelite, from the Dunhuang block, NW China, are investigated in order to constrain the nature of the HP rocks and shed light on the geodynamic evolution of a modern hot orogenic system in an active margin setting. The rocks show a polyphase evolution characterized by (1) relics of horizontal or gently dipping fabric (S1) preserved in cores of granulite lenses and in garnet porphyroblasts, (2) a N-S trending sub-vertical fabric (S2) preserved in low-strain domains and (3) upright folds (F3) associated with a ubiquitous steep E-W striking axial planar foliation (S3). Garnet in the granulites preserves relics of a prograde mineral assemblage M1a equilibrated at ~11.5 kbar and ~770–780°C, whereas the matrix granulite assemblage (M1b) from the S1 fabric attained peak pressure at ~13.5 kbar and ~850°C. The granulites were overprinted at ~8–11 kbar and ~850–900°C during crustal melting (M2) followed by partial re-equilibration (M3) at ~8 kbar and ~625°C. A garnet Lu–Hf age of 421.6 ± 1.2 Ma dates metamorphism M1, while a garnet Sm–Nd age of 385.3 ± 4.0 Ma reflects M3 cooling of the granulites. The mineral assemblage, M1, of the host migmatitic metapelite formed at ~9–12.5 kbar and ~760–810°C, partial melting and migmatization (M2) occurred at ~7 kbar and ~760°C and re-equilibration (M3) at ~5–6 kbar and ~675°C. A garnet Lu–Hf age of 409.7 ± 2.3 Ma dates thermal climax (M2) and a garnet Sm–Nd age of 356 ± 11 Ma constrains M3 for the migmatitic metapelites. The timing of this late phase is also bracketed by an emplacement age of syntectonic granite dated at c. 360 Ma. Decoupling of M1 and M2 P–T evolutions between the mafic granulites and migmatitic metapelites indicates their different positions in the crustal column, while the shared pressure–temperature (P–T) evolution M3 suggests formation of a mélange-like association during the late stages of orogeny. The high-pressure event D1-M1 is interpreted as a result of Late Silurian–Early Devonian moderate crustal thickening of a thermally softened and thinned pre-orogenic crust. The high-temperature (HT) re-equilibration D2-M2 is interpreted as a result of Mid-Devonian shortening of the previously thickened crust, possibly due to ‘Andean-type’ underthrusting. The D3-M3 event reflects Late Devonian supra-subduction shortening and continuous erosion of the sub-crustal lithosphere. This tectono-metamorphic sequence of events is explained by polyphased Andean-type deformation of a ‘Cascadia-type’ active margin, which corresponds to a supra-subduction tectonic switching paradigm.

Massif-type anorthosite and comagmatic associations of rutile-bearing ilmenitite (RBI) and oxide-apatite-rich amphibolite (OARA) from the Chiapas Massif Complex (CMC) in southeastern Mexico display a protracted billion-year accessory mineral record encompassing magmatic crystallization at c. 1.0 Ga to recent ductile shear deformation at c. 3.0 Ma. Multiple discrete zircon populations between these age end-members resulted from neoformation/recrystallization during local to regional metamorphism that affected the southeastern portion of the CMC. The ubiquitous presence of relict baddeleyite (ZrO2), along with various zircon generations spatially associated with pristine to partly retrogressed Zr-bearing igneous and metamorphic minerals (e.g., ilmenite, rutile, högbomite and garnet), suggests significant Zr diffusive re-equilibration (exsolution) during slow cooling and mineral breakdown followed by crystallization of baddeleyite. The subsequent transformation of baddeleyite into zircon was likely driven by reaction with Si-bearing fluids in several geochronologically identified metamorphic stages. Strikingly contrasting compositional signatures in coeval zircon from anorthosite (silicate-dominated) and comagmatic RBI (Ti-Fe-oxide-dominated) indicate a major role of fluids locally equilibrating with the rock matrix, as indicated by distinct zircon trace element and oxygen isotopic compositions. A high-grade metamorphic event at c. 950 Ma is likely responsible for the formation of coarse-grained rutile (~0.1–10 mm in diameter), srilankite, zircon and garnet with rutile inclusions as well as metamorphic högbomite surrounding Fe-Mg spinel. Zr-in-rutile minimum temperatures suggest >730°C for this event, which may correlate to rutile-forming granulite facies metamorphism in other Grenvillian-aged basement rocks in Mexico and northern South America. A younger generation of baddeleyite exsolution occurred during post-peak cooling of coarse-grained rutile, reflected in rimward Zr depletion and formation of discontinuous baddeleyite coronas. Baddeleyite around rutile was then transformed into zircon possibly during subsequent metamorphism at c. 920 or 620 Ma, resulting from syn-kinematic and contact metamorphism, respectively. Regional metamorphism at c. 450 and 250 Ma extensively overprinted the existing zircon population, especially during the Triassic event, as suggested by a significant presence of zircon with this age. Nearly pristine baddeleyite occurring interstitial to ilmenite yielded an isochron age of c. 232 Ma according to in situ U–Pb secondary ion mass spectrometry (SIMS), suggesting either formation during metamorphic peak conditions or post-peak cooling. Zircon with ages of c. 80–100 Ma in anorthosite is identified for the first time within the CMC and coincides with cooling ages of c. 100 Ma for coarse-grained rutile. This age is similar to those of rocks occurring ~200 km further to the east in Guatemala, which are also bounded to the Polochic fault system but overprinted by eclogite facies metamorphism. A high-pressure event in the southern CMC after 200 Ma, however, is presently unsupported. Although the abundance of rutile and ilmenite is unusually high in the CMC anorthosite assemblage compared with common igneous rocks, the reactions documented here nonetheless stress the importance of these phases for generating Zr-bearing accessory minerals over a wide range of metamorphic conditions.

The timing and mechanism of the tectonic transition from an active continental margin to a trench-arc-basin system in NE Asia are debated. In this study, we report the pressure–temperature–time (P–T–t) path of this transition based on petrographic observations, phase-equilibrium modelling, and U–Pb ages of zircon and rutile from pelitic granulites in the Hidaka metamorphic belt (Hokkaido, Japan). The granulites contain an early phase mineral assemblage of staurolite + sillimanite + biotite + plagioclase + quartz + rutile/ilmenite, a peak phase granulite assemblage of garnet + biotite + cordierite + plagioclase + quartz + rutile/ilmenite and a symplectic intergrowth of spinel + cordierite ± sillimanite within garnet porphyroblasts. Phase-equilibrium modelling indicates two phases of metamorphism with P–T conditions, respectively, of ~6 kbar/620–670°C and ~6 kbar/850°C. A clockwise P–T path was thus reconstructed for the granulites, showing a near-isobaric temperature increase to the peak conditions and a post-peak cooling. U–Pb dating of zircon and rutile in the granulites yielded two groupings of metamorphic ages at c. 37 Ma and 19 Ma, related to early phase amphibolite facies and late phase granulite facies metamorphism, respectively. The age of magmatism from the previous work at the NE Asian continental margin overlaps with these metamorphic ages, and the two phases of metamorphism in the pelitic granulites is attributed to discrete episodes of supra-subduction-zone magmatism (late Eocene, c. 37 Ma) and back-arc extension (early Miocene, 24–19 Ma). Consequently, we suggest that the Hidaka metamorphic belt has undergone two phases of metamorphism, which represent two pulsed and separated thermal events. Moreover, we relate the granulites facies metamorphism to the underplating of mafic magma and lithospheric thinning during the opening of the Japan Sea at 24–19 Ma, which is attributed to slab rollback and trench retreat processes in NE Asia.

Variations of rare earth element (REE) concentrations in metamorphic garnet are an important source of information of geodynamic and geochemical processes in the deeper Earth. In order to extract this information, the thermodynamic equilibrium and kinetic contributions of the REE uptake in garnet must be distinguished and quantified. Utilizing high-resolution trace element and μ-Raman mapping together with combined thermodynamic–geochemical–diffusion models, we demonstrate that the equilibrium and kinetic aspects of the REE uptake in metamorphic garnet can be discriminated by interpreting 2D trace element mapping in a single sample. The heavy (H) REE (Tb to Lu) zoning in the investigated garnet from a high-pressure blueschist comprises an inner part with an overall decrease from core to inner rim, followed by a concentric zone of HREE enrichment and a drastic HREE decrease towards the outermost rim. The central peak in the garnet core decreases in intensity with decreasing atomic number of the REE. The broad overall shape of this pattern resembles those often observed in metamorphic garnet from different rock types and tectonic settings. Superimposed on this trend is a concentric pattern of minor recurring fluctuations in the HREE concentrations with at least six regularly spaced sets of peaks and troughs along the entire garnet radius. Comparison of the observed inclusion suite, the trace element maps and thermodynamic–geochemical models show that the inner part with decreasing HREE concentrations results from fractional garnet growth in an unchanged mineral assemblage, whereas the REE enrichment zone is caused by the breakdown of titanite. We suggest that the width of the central peak is controlled by the bulk permeability of the interconnected transport matrix and the fraction of matrix minerals that the garnet equilibrates with. The superimposed REE fluctuations result from changing element transport properties of the host rock and mark recurring changes from equilibrium REE uptake to transport-limited REE uptake in garnet. Such fluctuating element transport properties can be best explained by pulse-like fluid fluxes that rhythmically change the interconnectivity of the intercrystalline transport matrix. Increasing numbers of published spatially highly resolved REE analyses show that such trace element fluctuations are common in metamorphic garnet indicating that recurring changes in rock permeabilities due to pulsed fluid fluxes are a common phenomenon during metamorphism.